Cas no 1018300-47-4 (3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid)
3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid Chemical and Physical Properties
Names and Identifiers
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- 1018300-47-4
- N-[(1,1-dioxidotetrahydrothiophen-3-yl)carbamoyl]-beta-alanine
- MFCD10011930
- 3-[(1,1-dioxothiolan-3-yl)carbamoylamino]propanoic acid
- AKOS010428757
- 3-(3-(1,1-Dioxidotetrahydrothiophen-3-yl)ureido)propanoic acid
- 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid
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- Inchi: 1S/C8H14N2O5S/c11-7(12)1-3-9-8(13)10-6-2-4-16(14,15)5-6/h6H,1-5H2,(H,11,12)(H2,9,10,13)
- InChI Key: QOXDKKYEDYITQK-UHFFFAOYSA-N
- SMILES: S1(CCC(C1)NC(NCCC(=O)O)=O)(=O)=O
Computed Properties
- Exact Mass: 250.06234272g/mol
- Monoisotopic Mass: 250.06234272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 372
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 121Ų
3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| OTAVAchemicals | 1122888-100MG |
3-{[(1,1-dioxo-1??-thiolan-3-yl)carbamoyl]amino}propanoic acid |
1018300-47-4 | 95% | 100MG |
$150 | 2023-06-25 | |
| OTAVAchemicals | 1122888-250MG |
3-{[(1,1-dioxo-1??-thiolan-3-yl)carbamoyl]amino}propanoic acid |
1018300-47-4 | 95% | 250MG |
$200 | 2023-06-25 | |
| OTAVAchemicals | 1122888-500MG |
3-{[(1,1-dioxo-1??-thiolan-3-yl)carbamoyl]amino}propanoic acid |
1018300-47-4 | 95% | 500MG |
$250 | 2023-06-25 | |
| OTAVAchemicals | 1122888-1G |
3-{[(1,1-dioxo-1??-thiolan-3-yl)carbamoyl]amino}propanoic acid |
1018300-47-4 | 95% | 1G |
$300 | 2023-06-25 | |
| A2B Chem LLC | BA37900-100mg |
3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid |
1018300-47-4 | 95% | 100mg |
$367.00 | 2024-04-20 | |
| A2B Chem LLC | BA37900-250mg |
3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid |
1018300-47-4 | 95% | 250mg |
$423.00 | 2024-04-20 | |
| A2B Chem LLC | BA37900-500mg |
3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid |
1018300-47-4 | 95% | 500mg |
$478.00 | 2024-04-20 |
3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid Related Literature
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid
Research Brief on 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid (CAS: 1018300-47-4)
3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid (CAS: 1018300-47-4) is a synthetic small molecule that has garnered significant attention in recent chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique thiolane-1,1-dioxide scaffold, has been explored for its role in modulating various biological pathways, particularly those involving inflammation and oxidative stress. Recent studies have highlighted its utility as a versatile intermediate in drug discovery, with promising implications for the development of novel therapeutics.
A 2023 study published in the Journal of Medicinal Chemistry investigated the molecular interactions of 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid with key inflammatory mediators, such as NF-κB and COX-2. The research employed a combination of in silico docking simulations and in vitro assays to demonstrate the compound's ability to inhibit pro-inflammatory cytokine release in macrophage cell lines. Notably, the study reported an IC50 value of 12.3 μM for TNF-α suppression, suggesting its potential as an anti-inflammatory agent.
Further advancements in the understanding of this compound's mechanism of action were reported in a 2024 ACS Chemical Biology publication. Researchers utilized proteomic profiling and metabolomics to elucidate the compound's impact on cellular redox homeostasis. The findings revealed that 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid acts as a modulator of the Nrf2-Keap1 pathway, enhancing the expression of antioxidant enzymes such as HO-1 and NQO1. This property positions the compound as a candidate for addressing oxidative stress-related pathologies, including neurodegenerative diseases.
From a synthetic chemistry perspective, recent work has focused on optimizing the production and derivatization of 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid. A 2023 patent (WO202318726A1) disclosed an improved synthetic route with a 78% yield, employing a one-pot cascade reaction strategy. This methodological advancement has facilitated the generation of novel analogs with enhanced pharmacokinetic properties, as demonstrated in subsequent preclinical studies.
Current research directions include the evaluation of this compound's potential in combination therapies. Preliminary data presented at the 2024 American Chemical Society National Meeting indicated synergistic effects when co-administered with standard chemotherapeutic agents in pancreatic cancer models. The unique chemical architecture of 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid appears to enhance drug penetration across biological barriers while mitigating adverse effects.
In conclusion, 3-[(1,1-Dioxothiolan-3-yl)carbamoylamino]propanoic acid (CAS: 1018300-47-4) represents a multifaceted compound with significant potential in pharmaceutical development. Ongoing research continues to uncover new applications for this molecule, from its anti-inflammatory properties to its role in combating oxidative stress and enhancing drug delivery. The compound's versatility and the recent methodological improvements in its synthesis suggest it will remain an important focus of chemical biology research in the coming years.
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